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Compound of Interest

Compound Name: UAMC00039 dihydrochloride

Cat. No.: B1682055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UAMC-00039 dihydrochloride is a potent, reversible, and competitive inhibitor of dipeptidyl

peptidase II (DPP-II), a serine protease involved in the degradation of proline-containing

peptides.[1] With an IC50 value of 0.48 nM, it demonstrates high selectivity for DPP-II over

other dipeptidyl peptidases such as DPP-IV, DPP-8, and DPP-9. This high potency and

selectivity make UAMC-00039 an invaluable tool for investigating the physiological and

pathological roles of DPP-II. These application notes provide a detailed protocol for the

preparation, storage, and handling of UAMC-00039 dihydrochloride stock solutions to ensure

consistent and reliable experimental results.

Quantitative Data Summary
A summary of the key chemical and physical properties of UAMC-00039 dihydrochloride is

presented in the table below for easy reference.
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Property Value Reference(s)

Molecular Weight 382.76 g/mol [2]

Formula C₁₆H₂₄ClN₃O·2HCl [2]

CAS Number 697797-51-6

Purity ≥98%

Solubility ≤ 100 mM in Water

≤ 100 mM in DMSO

≥ 133.6 mg/mL in DMSO [2]

14 mg/mL in DMSO [3]

10 mg/mL in PBS (pH 7.2) [3]

5 mg/mL in Ethanol [3]

2 mg/mL in DMF [3]

Storage of Solid -20°C, sealed from moisture [4]

Stock Solution Storage -80°C for up to 6 months [4]

-20°C for up to 1 month [4]

Experimental Protocol: Preparation of a 10 mM
UAMC-00039 Dihydrochloride Stock Solution
This protocol describes the preparation of a 10 mM stock solution of UAMC-00039

dihydrochloride in sterile Dimethyl Sulfoxide (DMSO).

Materials and Reagents:

UAMC-00039 dihydrochloride powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of UAMC-00039 dihydrochloride to

equilibrate to room temperature for at least 15-20 minutes to prevent condensation of

moisture onto the powder.

Weighing the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical

balance. Carefully weigh the desired amount of UAMC-00039 dihydrochloride powder into

the tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.83 mg of the

compound.

Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 382.76 g/mol = 0.0038276 g = 3.8276 mg

Dissolution: Add the calculated volume of sterile DMSO to the microcentrifuge tube

containing the weighed compound. To prepare a 10 mM stock solution with 3.83 mg of the

compound, add 1 mL of DMSO.

Mixing: Cap the tube securely and vortex thoroughly until the compound is completely

dissolved. If necessary, gentle warming in a water bath (not exceeding 37°C) or brief

sonication can be used to aid dissolution. Visually inspect the solution to ensure there are no

visible particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile cryovials.[4]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

storage (up to 1 month).[4]
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Working Solution Preparation: When needed, thaw a single aliquot of the stock solution at

room temperature. Dilute the stock solution to the desired final concentration using the

appropriate cell culture medium or assay buffer. It is recommended to prepare the working

solution fresh for each experiment. If using an aqueous buffer for the final dilution, it is

advisable to sterilize the working solution by passing it through a 0.22 µm filter.[4]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the inhibitory action of UAMC-00039 on its target and the

workflow for preparing the stock solution.
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Caption: Mechanism of action of UAMC-00039 dihydrochloride.
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Caption: Experimental workflow for stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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